Cas no 2137895-43-1 (methyl 2-1-(1-fluoroethenyl)-4-methylcyclohexylacetate)

• Product Name: methyl 2-1-(1-fluoroethenyl)-4-methylcyclohexylacetate
• CAS No: 2137895-43-1
• MF: C₁₂H₁₉FO₂
• MW: 214.276467561722
• CID: 6378413
• PubChem ID: 165474240
• Update Time: 2025-05-19

methyl 2-1-(1-fluoroethenyl)-4-methylcyclohexylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(1-fluoroethenyl)-4-methylcyclohexylacetate
• methyl 2-[1-(1-fluoroethenyl)-4-methylcyclohexyl]acetate
• 2137895-43-1
• EN300-1131507

• Inchi： 1S/C12H19FO2/c1-9-4-6-12(7-5-9,10(2)13)8-11(14)15-3/h9H,2,4-8H2,1,3H3
• InChI Key： GHKRLGCYPOXQNA-UHFFFAOYSA-N
• SMILES： FC(=C)C1(CC(=O)OC)CCC(C)CC1

Computed Properties

• Exact Mass: 214.13690801g/mol
• Monoisotopic Mass: 214.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-1-(1-fluoroethenyl)-4-methylcyclohexylacetate

Exploring Methyl 2-1-(1-Fluoroethenyl)-4-Methylcyclohexylacetate (CAS No. 2137895-43-1): Properties, Applications, and Innovations

In the realm of specialty chemicals, methyl 2-1-(1-fluoroethenyl)-4-methylcyclohexylacetate (CAS No. 2137895-43-1) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its fluorinated cyclohexyl backbone and ester functionality, is increasingly studied in pharmaceutical intermediates, fragrance formulations, and advanced material science. Its CAS number 2137895-43-1 serves as a critical identifier for researchers and industry professionals seeking high-purity standards.

The molecular architecture of methyl 2-1-(1-fluoroethenyl)-4-methylcyclohexylacetate combines a fluorinated ethenyl group with a methyl-substituted cyclohexyl ring, offering distinct reactivity and stability. This design is particularly valuable in drug discovery, where fluorinated compounds are prized for their metabolic resistance and bioavailability. Recent trends in green chemistry have also spotlighted such molecules for their potential in sustainable synthesis routes, aligning with global demands for eco-friendly industrial processes.

One of the most searched questions about CAS 2137895-43-1 revolves around its synthetic pathways. Advanced techniques like catalytic fluorination and stereoselective esterification are often employed to achieve high yields. Researchers frequently inquire about its spectral data (NMR, IR, and MS), which are essential for quality control. Additionally, its role in flavor and fragrance industries is a growing topic, as the compound’s subtle woody-herbal notes make it a candidate for premium perfumery.

From an SEO perspective, keywords like "fluorinated cyclohexyl acetate synthesis", "methyl 2-1-(1-fluoroethenyl)-4-methylcyclohexylacetate uses", and "CAS 2137895-43-1 supplier" are highly relevant. These reflect user intent ranging from academic research to commercial procurement. The compound’s patent landscape is another hotspot, with innovations in catalysis and process optimization driving intellectual property filings.

In material science, methyl 2-1-(1-fluoroethenyl)-4-methylcyclohexylacetate is explored for its polymer modification capabilities. Its ability to impart thermal stability and low surface energy to coatings aligns with trends in high-performance materials. Discussions on platforms like ResearchGate often highlight its potential in nanotechnology and composite fabrication, further broadening its appeal.

To conclude, CAS 2137895-43-1 exemplifies the intersection of chemical innovation and market demand. Whether in life sciences or industrial applications, its multifaceted properties continue to inspire research and commercialization. For those seeking deeper insights, peer-reviewed journals and technical datasheets remain indispensable resources.